4-Bromo-3,5-difluoroaniline

• IUPAC Name: 4-bromo-3,5-difluoroaniline
• InChI: InChI=1S/C6H4BrF2N/c7-6-4(8)1-3(10)2-5(6)9/h1-2H,10H2
• InChI Key: DKKUSFDAHRASGO-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1F)Br)F)N
• Molecular Formula: C6H4BrF2N
• DSSTOX Substance ID: DTXSID50371237
• Molecular Weight: 208.00 g/mol
• CAS No.: 203302-95-8

Description

4-Bromo-3,5-difluoroaniline is a useful research compound. Its molecular formula is C6H4BrF2N and its molecular weight is 208 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Acute Toxic;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

1. In Vitro Nephrotoxicity Studies

4-Bromo-3,5-difluoroaniline has been studied for its nephrotoxic effects. In research conducted by Hong et al. (2000), it was found that among the 3,5-dihaloanilines, 3,5-dibromoaniline was the most potent nephrotoxicant, while 3,5-difluoroaniline was the least potent. This highlights the variance in toxicity among different haloaniline compounds, a significant aspect in chemical safety and drug development (Hong, Anestis, Henderson, & Rankin, 2000).

2. Synthesis of Chemical Compounds

Liu Guo-ji (2011) describes the synthesis of N-[(4-Bromo-3,5-difluorine)-phenyl]Maleimide using this compound. This compound is potentially useful in creating various chemical products, demonstrating the role of this compound in chemical synthesis (Liu Guo-ji, 2011).

3. Kinetics Analysis in Synthesis

The study by Yao et al. (2013) explored the synthesis of N-[(4-Bromo-3,5-Difluorine)Phenyl]acrylamide and analyzed its non-isothermal kinetics. This research highlights the application of this compound in developing new materials with specific thermal properties (Yao, Fang, Pang, Wang, & Liu, 2013).

4. Organoselenium-based Compounds

Research by Shaaban et al. (2022) explored the synthesis of an organoselenium-based compound involving this compound. This study provides insights into the versatile applications of haloanilines in developing new compounds with potential biomedical applications (Shaaban, Ferjani, Abd El‐Lateef, Khalaf, Gouda, Alaasar, & Yousef, 2022).

Safety and Hazards

4-Bromo-3,5-difluoroaniline is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation. Safety measures include avoiding dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Use of personal protective equipment and ensuring adequate ventilation are recommended.

Mechanism of Action

Target of Action

4-Bromo-3,5-difluoroaniline is a chemical compound used in organic synthesis . It’s important to note that the targets can vary depending on the specific context of the chemical’s use, such as the type of organism, cell type, and environmental conditions.

Mode of Action

The mode of action of this compound is not explicitly documented. As a halogenated aniline derivative, it may participate in various chemical reactions, contributing to the synthesis of complex organic molecules. The bromine and fluorine substituents on the aromatic ring can potentially influence the compound’s reactivity and interaction with other molecules .

Biochemical Pathways

Given its use in organic synthesis, it’s likely that its primary role is in the formation of new compounds rather than directly interacting with biological pathways .

Result of Action

As a chemical used in organic synthesis, its primary role is likely in the formation of new compounds .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. These may include temperature, pH, presence of other chemicals, and specific conditions of the reaction environment. For instance, it should be stored in a dry, cool, and well-ventilated place .

Synthesis routes and methods

Procedure details

3,5-Difluoroaniline (10.0 g, 77.5 mmol) is dissolved in DMF (100 mL). NBS (13.9 g, 78.0 mmol) is added portionwise at room temperature. After stirring overnight at room temperature, the reaction mixture is diluted with Et2O and washed with brine. The separated organic phase is dried (Na2SO4) and concentrated to give an oil which is purified by column chromatography (methylene chloride/hexanes) to give 4-bromo-3,5-difluoroaniline.

Customer Q & A

Q1: What is the most efficient synthetic route for N-[(4-Bromo-3,5-difluorine)phenyl]maleimide and what are the optimal reaction conditions?

A1: N-[(4-Bromo-3,5-difluorine)phenyl]maleimide can be efficiently synthesized through a solvent azeotropic method using maleic anhydride and 4-bromo-3,5-difluoroaniline. [] This method utilizes p-toluene sulfonic acid as a catalyst and a toluene/DMF solvent mixture. Optimal reaction conditions, determined through optimization studies, are as follows:

Q2: What spectroscopic techniques were used to confirm the structure of N-[(4-Bromo-3,5-difluorine)phenyl]maleimide and N-[(4-Bromo-3,5-Difluorine)Phenyl]acrylamide?

A2: The structures of both synthesized compounds were confirmed using a combination of spectroscopic techniques:

• FTIR (Fourier-transform infrared spectroscopy): This technique provides information about the functional groups present in the molecules. [, ]
• ¹H NMR (proton nuclear magnetic resonance spectroscopy): ¹H NMR elucidates the hydrogen atom environments within the molecule. [, ]
• ¹³C NMR (carbon-13 nuclear magnetic resonance spectroscopy): ¹³C NMR provides insights into the carbon atom environments within the molecule. []